4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride
CAS No.:
Cat. No.: VC15834074
Molecular Formula: C8H6ClNO4S
Molecular Weight: 247.66 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H6ClNO4S |
|---|---|
| Molecular Weight | 247.66 g/mol |
| IUPAC Name | 4-(hydroxymethyl)-1,3-benzoxazole-2-sulfonyl chloride |
| Standard InChI | InChI=1S/C8H6ClNO4S/c9-15(12,13)8-10-7-5(4-11)2-1-3-6(7)14-8/h1-3,11H,4H2 |
| Standard InChI Key | VZIKJGNWGQZALN-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC(=C2C(=C1)OC(=N2)S(=O)(=O)Cl)CO |
Introduction
Chemical Structure and Physicochemical Properties
The compound’s structure consists of a fused benzoxazole ring system with critical substituents influencing its reactivity. The hydroxymethyl group at position 4 introduces hydrogen-bonding capacity, while the sulfonyl chloride at position 2 provides a versatile site for nucleophilic substitution.
Table 1: Key Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₈H₆ClNO₄S |
| Molecular Weight | 247.66 g/mol |
| IUPAC Name | 4-(hydroxymethyl)-1,3-benzoxazole-2-sulfonyl chloride |
| Canonical SMILES | C1=CC(=C2C(=C1)OC(=N2)S(=O)(=O)Cl)CO |
| Topological Polar Surface Area | 95.7 Ų |
The sulfonyl chloride group’s electrophilicity is evidenced by its electron-withdrawing nature, which activates the sulfur atom for nucleophilic attack by amines, alcohols, or thiols. The hydroxymethyl group’s polarity enhances solubility in polar aprotic solvents like dimethylformamide (DMF), as observed in analogous benzoxazole derivatives .
| Compound | Method | Yield | Reference |
|---|---|---|---|
| Methyl 4-amino-3-(benzyloxy)benzoate | Nitration, esterification, reduction | 68% | |
| Benzo[d]oxazole-4-carbaldehyde | Oxidation of 4-methylbenzoxazole | 72% |
These methods suggest that selective functionalization of the benzoxazole ring is achievable through sequential protection-deprotection strategies, though optimizing reaction conditions for the target compound remains critical .
Applications in Pharmaceutical and Material Science
Drug Discovery
The compound’s sulfonamide-forming capability aligns with trends in protease inhibitor design. For instance, benzothiazole sulfonamides exhibit anti-aggregation activity against neurodegenerative proteins like α-synuclein . Analogous derivatives of 4-(hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride may target similar pathways.
Combinatorial Libraries
Patented methods for generating 2-aminobenzoxazole libraries highlight the utility of sulfonyl chlorides in diversity-oriented synthesis. Solid-phase techniques allow rapid generation of analogs for high-throughput screening .
| Application | Mechanism | Reference |
|---|---|---|
| Neurodegenerative disease | Inhibition of protein aggregation | |
| Antibacterial agents | Disruption of bacterial enzymes |
Comparative Analysis with Related Heterocycles
Comparing this compound to benzo[d]thiazole-2(3H)-thione (CAS 149-30-4) reveals distinct electronic profiles. The sulfonyl chloride’s electron-withdrawing effect contrasts with the thione’s electron-rich sulfur, leading to divergent reactivity. For example, while thiones participate in metal coordination, sulfonyl chlorides favor covalent bond formation .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume